Cas no 1602308-00-8 ([2-pyrrolidin-1-yl-4-(trifluoromethyl)thiazol-5-yl]methanamine)

• Product Name: [2-pyrrolidin-1-yl-4-(trifluoromethyl)thiazol-5-yl]methanamine
• CAS No: 1602308-00-8
• MF: C₉H₁₂F₃N₃S
• MW: 251.271890640259
• CID: 5171220
• Update Time: 2025-10-29

[2-pyrrolidin-1-yl-4-(trifluoromethyl)thiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-pyrrolidin-1-yl-4-(trifluoromethyl)thiazol-5-yl]methanamine
• 5-Thiazolemethanamine, 2-(1-pyrrolidinyl)-4-(trifluoromethyl)-

• Inchi： 1S/C9H12F3N3S/c10-9(11,12)7-6(5-13)16-8(14-7)15-3-1-2-4-15/h1-5,13H2
• InChI Key： GRNSTMQXFYAPOA-UHFFFAOYSA-N
• SMILES： S1C(CN)=C(C(F)(F)F)N=C1N1CCCC1

Additional information on [2-pyrrolidin-1-yl-4-(trifluoromethyl)thiazol-5-yl]methanamine

Compound CAS No 1602308-00-8: [2-pyrrolidin-1-yl-4-(trifluoromethyl)thiazol-5-yl]methanamine

The compound with CAS No 1602308-00-8, commonly referred to as [2-pyrrolidin-1-yl-4-(trifluoromethyl)thiazol-5-yl]methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrrolidine ring, a thiazole moiety, and a trifluoromethyl group, making it a valuable component in the development of advanced materials and therapeutic agents.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules and nanomaterials. Its structure facilitates strong interactions with biological systems, making it a promising candidate for drug delivery systems and enzyme inhibitors. The presence of the trifluoromethyl group enhances its stability and bioavailability, while the pyrrolidine ring contributes to its flexibility and ability to form hydrogen bonds.

One of the most notable advancements involving this compound is its application in the development of antiviral agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against various viral strains, including those responsible for respiratory infections. This discovery has opened new avenues for the design of next-generation antiviral therapies, particularly in light of the increasing demand for effective treatments against emerging pathogens.

In addition to its biomedical applications, this compound has also found utility in the field of catalysis. Its ability to act as a versatile ligand in transition metal-catalyzed reactions has been extensively explored, leading to improved yields and selectivity in key industrial processes. This dual functionality underscores its versatility and positions it as a critical building block in modern chemical synthesis.

From a structural standpoint, the compound's thiazole ring serves as a central platform for functionalization, enabling the attachment of various substituents to tailor its properties for specific applications. The integration of the pyrrolidine group further enhances its ability to participate in diverse chemical reactions, making it an indispensable tool in organic synthesis.

Recent research has also focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Novel synthetic routes have been developed that minimize waste and improve overall efficiency, paving the way for large-scale production and broader industrial adoption.

In conclusion, CAS No 1602308-00-8 represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure, combined with its versatile reactivity and biological activity, positions it as a cornerstone in contemporary chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing both scientific understanding and practical innovation.